Cas no 2587-81-7 (Acetoxytriethyllead(IV))

• Product Name: Acetoxytriethyllead(IV)
• CAS No: 2587-81-7
• MF: C₈H₁₈O₂Pb
• MW: 353.42732000351
• CID: 43205
• PubChem ID: 16683282
• Update Time: 2025-10-16

Acetoxytriethyllead(IV) Chemical and Physical Properties

Names and Identifiers

• Acetoxytriethyllead(IV)
• Acetoxytriethylplumbane
• ACETOXYTRIETHYLLEAD
• triethylplumbyl acetate
• Acetoxy-triaethyl-blei
• Acetoxy-triaethyl-plumban
• Lead,acetoxytriethyl
• Plumbane,acetoxytriethyl
• Triaethylbleiacetat
• Triethylbleiacetat
• Triethyllead acetate
• Lead,acetoxytriethyl- (7CI)
• Plumbane, (acetyloxy)triethyl- (9CI)
• Plumbane,acetoxytriethyl- (8CI)
• Triethyllead acetate (6CI)
• NSC 102508
• ACETOXYTRIETHYLLEAD(IV)97
• Plumbane, acetoxytriethyl-
• UNII-EQ8AH752IZ
• 2587-81-7
• AI3-52039
• (Acetyloxy)triethylplumbane
• EQ8AH752IZ
• NSC-102508
• Lead, acetoxytriethyl-
• WLN: 1VO-PB-2&2&2
• NSC102508
• Plumbane, (acetyloxy)triethyl-
• DTXSID20180515
• ACETIC ACID, TRIETHYLPLUMBYL ESTER
• DTXCID60103006
• 624-392-3

• Inchi： 1S/C2H4O2.3C2H5.Pb/c1-2(3)4;3*1-2;/h1H3,(H,3,4);3*1H2,2H3;/q;;;;+1/p-1
• InChI Key： ZFNWDVUSZNZYLD-UHFFFAOYSA-M
• SMILES： [Pb](CC)(CC)(CC)OC(C)=O

Computed Properties

• Exact Mass: 354.10700
• Monoisotopic Mass: 354.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 155 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 26.30000
• LogP: 2.55470
• Solubility: Not determined

Acetoxytriethyllead(IV) Security Information

• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： R61;R26/27/28;R33;R50/53;R62
• Safety Instruction： S53;S60;S45;S61
• RTECS：TP3922000
• Hazardous Material Identification：
• Safety Term：S53;S60;S45;S61
• Risk Phrases：R61; R26/27/28; R33; R50/53; R62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts

Additional information on Acetoxytriethyllead(IV)

Acetoxytriethyllead(IV): Chemical Properties, Applications, and Recent Research Developments

The compound CAS no. 2587-81-7, known as Acetoxytriethyllead(IV), is a fascinating organolead compound that has garnered significant attention in the field of chemical and pharmaceutical research. This organometallic compound, characterized by its lead(IV) center coordinated to acetoxy and ethyl groups, exhibits unique chemical properties that make it a valuable reagent in various synthetic applications. This article delves into the detailed chemical properties, industrial applications, and recent research developments surrounding Acetoxytriethyllead(IV).

Chemically, Acetoxytriethyllead(IV) can be represented by the molecular formula Pb(OAc)(OEt)₃, where Pb denotes the lead(IV) ion, OAc represents the acetate group (CH₃COO⁻), and OEt signifies the ethyl group (CH₃CH₂O⁻). The compound typically appears as a colorless to pale yellow liquid with a distinct odor. Its molecular weight is approximately 378.39 g/mol, and it exhibits a density of about 1.45 g/cm³ at room temperature. The presence of both acetoxy and ethyl ligands around the lead center imparts unique reactivity, making it a versatile intermediate in organic synthesis.

The synthesis of Acetoxytriethyllead(IV) involves the reaction of lead tetraacetate with triethyl Grignard reagent under controlled conditions. Lead tetraacetate (Pb(OAc)₄) serves as the lead(IV) precursor, while the triethyl Grignard reagent (EtMgBr) provides the ethyl groups necessary for stabilization. The reaction is typically carried out in anhydrous tetrahydrofuran (THF) to prevent hydrolysis of the lead(IV) species. The resulting product is isolated through solvent evaporation and purification via distillation or column chromatography.

One of the most notable features of Acetoxytriethyllead(IV) is its high reactivity towards nucleophiles due to the electrophilic nature of the lead center. This property makes it an excellent reagent for introducing ethyl and acetoxy groups into organic molecules. In synthetic chemistry, it has been widely used for the preparation of complex organic compounds, including heterocycles and polyfunctional molecules. The compound's ability to undergo substitution reactions with various nucleophiles has made it a valuable tool in pharmaceutical synthesis.

In recent years, researchers have explored novel applications of Acetoxytriethyllead(IV) in catalysis and material science. Its unique coordination chemistry has been leveraged to develop new catalysts for various organic transformations. For instance, studies have shown that Acetoxytriethyllead(IV) can facilitate cross-coupling reactions between aryl halides and organometallic reagents under mild conditions. These reactions are crucial in constructing biaryl structures, which are prevalent in many pharmaceuticals and agrochemicals.

The compound's role in material science has also been highlighted in recent research. Lead-based organometallic compounds have been investigated for their potential use in organic electronics due to their ability to form stable coordination complexes with π-conjugated systems. Acetoxytriethyllead(IV), with its tunable ligand environment, has been explored as a precursor for synthesizing lead-based polymers and small-molecule complexes with enhanced electronic properties. These materials have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent advancements in green chemistry have prompted researchers to seek environmentally friendly alternatives to traditional heavy metal reagents like Acetoxytriethyllead(IV). However, despite its limitations due to lead toxicity, this compound remains indispensable in certain synthetic pathways where its unique reactivity offers unparalleled advantages. Efforts are ongoing to develop more sustainable methodologies that minimize the use of heavy metals while maintaining high yields and selectivity.

The pharmaceutical industry has particularly benefited from the use of Acetoxytriethyllead(IV) in drug discovery and development. Its ability to introduce functional groups efficiently has enabled chemists to synthesize novel drug candidates with improved pharmacological profiles. For example, researchers have utilized this compound to prepare derivatives of antiviral and anticancer agents that exhibit enhanced bioavailability and reduced side effects. The precise control over molecular architecture afforded by Acetoxytriethyllead(IV) continues to drive innovation in medicinal chemistry.

Another area where Acetoxytriethyllead(IV) has found utility is in polymer chemistry. Its coordination properties have been exploited to design polymers with tailored thermal stability and mechanical strength. These polymers find applications in high-performance coatings, adhesives, and composite materials. The ability of this compound to form stable complexes with various monomers has opened new avenues for developing advanced materials with superior properties.

In conclusion, Acetoxytriethyllead(IV), identified by its CAS number 2587-81-7, is a multifaceted organometallic compound with broad applications across synthetic chemistry, catalysis, material science, and pharmaceuticals. Its unique chemical properties make it an invaluable tool for introducing functional groups into organic molecules and for developing novel materials with enhanced electronic characteristics. While challenges related to environmental concerns persist, ongoing research efforts aim to harness its potential while minimizing its drawbacks.